Cas no 17954-98-2 (22a-Hydroxy Cholesterol)

22a-Hydroxy Cholesterol structure
22a-Hydroxy Cholesterol structure
22a-Hydroxy Cholesterol
17954-98-2
C27H46O2
402.65294
MFCD00070042
160611

22a-Hydroxy Cholesterol Properties

Names and Identifiers

    • Cholest-5-ene-3,22-diol,(3b,22R)-
    • 22(R)-HYDROXYCHOLESTEROL
    • 22α-Hydroxy Cholesterol
    • 22BETA-HYDROXYCHOLESTEROL
    • 22BF-HYDROXYCHOLESTEROL
    • 22R-OHC
    • Narthesterol
    • 5-Cholestene-3β,22(R)-diol
    • 5-Cholestene-3β,22[R]-diol
    • 22(R)-OH-CH
    • Cholest-5-ene-3β,22(R)-diol
    • 22-hydroxycholest-5-en-3-ol
    • 5-cholestene-3β,22-diol
    • +Expand
    • MFCD00070042
    • RZPAXNJLEKLXNO-GFKLAVDKSA-N
    • InChI=1S/C27H46O2/c1-17(2)6-11-25(29)18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-25,28-29H,6,8-16H2,1-5H3/t18-,20-,21-,22+,23-,24-,25+,26-,27+/m0/s1
    • CC(CC[C@H]([C@H]([C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)O)C)O)C

Computed Properties

  • 402.35000

Experimental Properties

  • 6.35950
  • 40.46000

22a-Hydroxy Cholesterol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0027JS-1mg
Cholest-5-ene-3,22-diol, (3β,22R)-
17954-98-2 ≥98%
1mg
$102.00
A2B Chem LLC
AB02296-1mg
(8S,9S,10R,13S,14S,17R)-17-((2S,3R)-3-Hydroxy-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
17954-98-2 ≥98%
1mg
$55.00 2024-04-20
Aaron
AR0027S4-1mg
Cholest-5-ene-3,22-diol, (3β,22R)-
17954-98-2
1mg
$315.00
eNovation Chemicals LLC
D524525-100mg
(8S,9S,10R,13S,14S,17R)-17-((2S,3R)-3-Hydroxy-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
17954-98-2 98%
100mg
$3480 2022-09-11
MedChemExpress
HY-116969-1mg
22(R)-Hydroxycholesterol
17954-98-2
1mg
¥1278
TRC
H918015-2.5mg
22a-Hydroxy Cholesterol
17954-98-2
2.5mg
$ 167.00 2023-09-07
BAI LING WEI Technology Co., Ltd.
425465-1MG
22(R)-Hydroxycholesterol, 98%
17954-98-2 98%
1MG
¥ 1020
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1137564-1mg
22(R)-Hydroxycholesterol
17954-98-2 98%
1mg
¥2038.00 2023-11-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R59110-1mg
(22R)-22-hydroxycholesterol
17954-98-2
1mg
¥1148.0 2021-09-08
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_425465-1mg
22(R)-Hydroxycholesterol, 98%
17954-98-2 98%
1mg
¥1111.00

22a-Hydroxy Cholesterol Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:17954-98-2)
A LA DING
anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:17954-98-2)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:17954-98-2)
TANG SI LEI
15026964105
2881489226@qq.com

22a-Hydroxy Cholesterol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
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